Cas no 369655-84-5 ((8R)-5,6,7,8-tetrahydroquinolin-8-amine)

• Product Name: (8R)-5,6,7,8-tetrahydroquinolin-8-amine
• CAS No: 369655-84-5
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD09955589
• CID: 67871
• PubChem ID: 16007084
• Update Time: 2024-11-01

(8R)-5,6,7,8-tetrahydroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• (R)-5,6,7,8-Tetrahydroquinolin-8-amine
• (R)-(-)-8-Amino-5,6,7,8-tetrahydroquinoline
• 8-QUINOLINAMINE, 5,6,7,8-TETRAHYDRO-, (8R)-
• (8R)-5,6,7,8-tetrahydroquinolin-8-amine
• MFCD09955589
• 5,6,7,8-Tetrahydroquinoline-8beta-amine
• 369655-84-5
• DTXSID90581070
• SCHEMBL2084964
• CS-D0824
• 8-quinolinamine,5,6,7,8-tetrahydro-,(8r)-
• A874232
• AM9304
• AKOS006239014
• JQGOUNFVDYUKMM-MRVPVSSYSA-N
• (R)-(5,6,7,8-Tetrahydro-quinolin-8-yl)amine
• EN300-633474
• (R)-5,6,7,8-tetrahydro-quinolin-8-ylamine
• (8R)-5,6,7,8-TETRAHYDRO-8-QUINOLINAMINE
• 5,6,7,8-Tetrahydro-8-quinolinamine, (8R)-
• 8-Quinolinamine,5,6,7,8-tetrahydro-,(8R)-(9CI)
• 6SYG8A7QF6

• MDL： MFCD09955589
• Inchi： 1S/C9H12N2/c10-8-5-1-3-7-4-2-6-11-9(7)8/h2,4,6,8H,1,3,5,10H2/t8-/m1/s1
• InChI Key： JQGOUNFVDYUKMM-MRVPVSSYSA-N
• SMILES： N[C@H]1C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.081
• PSA: 38.91000
• LogP: 2.11800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives